{3-Chloro-8-[(dimethylamino)methyl]naphthalen-2-yl}methanol

• CAS RN: 919994-80-2
• Molecular Formula: C14H16ClNO
• Molecular Weight: 249.73 g/mol
• IUPAC Name: [3-chloro-8-[(dimethylamino)methyl]naphthalen-2-yl]methanol
• InChI: InChI=1S/C14H16ClNO/c1-16(2)8-11-5-3-4-10-7-14(15)12(9-17)6-13(10)11/h3-7,17H,8-9H2,1-2H3
• InChI Key: QXSCSTPQJQYRIU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=CC2=CC(=C(C=C21)CO)Cl

Description

{3-Chloro-8-[(dimethylamino)methyl]naphthalen-2-yl}methanol is a useful research compound. Its molecular formula is C14H16ClNO and its molecular weight is 249.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diisobutylaluminium hydride (1 M in THF, 4.2 ml, 4.1 mmol, 9.0 equiv) was added to a solution of 3-chloro-8-dimethylaminomethyl-naphthalene-2-carboxylic acid ethyl ester (133 mg, 0.46 mmol) in 3.2 ml anhydrous THF at 0° C. After 15 minutes at 0° C., TLC analysis revealed complete conversion of starting material. Water (30 ml) was added, and the mixture was extracted with EtOAc (2×100 ml). The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated in vacuo. Purification via flash chromatography (gradient of CH2Cl2/MeOH 97:3 to 90:10) afforded the title compound (109 mg, 96%, mixture of 2 regioisomers) as a colorless oil. Data for (3-chloro-8-dimethylaminomethyl-naphthalen-2-yl)-methanol: 1H NMR (400 MHz, CDCl3): δ=8.36 (s, 1H), 7.85 (s, 1H), 7.74 (dd, J=7.1/1.9 Hz, 1H), 7.44-7.39 (m, 2H), 4.94 (s, 2H), 4.06 (s, 2H), 2.45 (s, 6H). MS (ES+): 250 (M+H)+.